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Compound of Interest

Compound Name: (R)-DS89002333

Cat. No.: B12407290 Get Quote

Application Notes and Protocols for (R)-
DS89002333
For Researchers, Scientists, and Drug Development
Professionals
(R)-DS89002333, also known as DS89002333, is a potent and orally active inhibitor of the

Protein Kinase A catalytic subunit alpha (PRKACA).[1][2][3][4][5] With an IC50 of 0.3 nM, it has

demonstrated significant anti-tumor activity in preclinical models of fibrolamellar hepatocellular

carcinoma (FL-HCC), particularly in models expressing the DNAJB1-PRKACA fusion gene.[1]

[5] These notes provide detailed information on the solubility of (R)-DS89002333 and protocols

for its preparation for use in cell culture experiments.

Physicochemical Properties and Storage
Proper handling and storage of (R)-DS89002333 are critical to maintain its stability and activity.
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Property Value Source

Molecular Formula C22H20ClF2N3O3 [3][4]

Molecular Weight 447.86 g/mol [4]

Appearance To be determined [6]

Purity >98% [6]

Storage Conditions:

Form
Storage
Temperature

Duration
Special
Conditions

Source

Powder 4°C
Short-term (days

to weeks)

Sealed, away

from moisture

and light

[4][6]

-20°C

Long-term

(months to

years)

Sealed, away

from moisture

and light

[3][6]

Stock Solution -20°C 1 month

Sealed, away

from moisture

and light

[1]

-80°C 6 months

Sealed, away

from moisture

and light

[1]

Solubility of (R)-DS89002333
The solubility of (R)-DS89002333 in common laboratory solvents is summarized below. For

challenging dissolutions, gentle heating and/or sonication can be used to aid the process.[1]
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Solvent Concentration Method Source

DMSO 100 mg/mL Ultrasonic [4]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL (5.58

mM)
Stepwise mixing [1]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 mg/mL (5.58

mM)
Stepwise mixing [1]

10% DMSO, 90%

Corn Oil

≥ 2.5 mg/mL (5.58

mM)
Stepwise mixing [1]

Experimental Protocols
I. Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a concentrated stock solution of (R)-DS89002333,

which can be further diluted for cell culture experiments.

Materials:

(R)-DS89002333 powder

Anhydrous/sterile Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Weighing the Compound: Accurately weigh a specific amount of (R)-DS89002333 powder.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.4786 mg of the

compound.
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Solvent Addition: Add the appropriate volume of DMSO to the vial containing the (R)-
DS89002333 powder. To make a 10 mM solution with 4.4786 mg of the compound, add 1 mL

of DMSO.

Dissolution: Vortex the mixture thoroughly until the powder is completely dissolved. If

necessary, use an ultrasonic bath to aid dissolution.[4]

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[1]
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Stock Solution Preparation Workflow

1. Weigh (R)-DS89002333 Powder

2. Add Anhydrous DMSO

3. Vortex / Sonicate to Dissolve

4. Aliquot into Single-Use Vials

5. Store at -20°C or -80°C
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PKA Signaling Pathway and Inhibition by (R)-DS89002333
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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